Cas no 2229157-35-9 (1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol
• CAS No: 2229157-35-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6428618
• PubChem ID: 165765063
• Update Time: 2025-08-05

1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol
• 2229157-35-9
• EN300-2001100

• Inchi： 1S/C11H16O4/c1-3-15-11-6-8(9(13)7-12)4-5-10(11)14-2/h4-6,9,12-13H,3,7H2,1-2H3
• InChI Key： NRAIDDMWUQFQQC-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(CO)O)OC

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol

Recent Advances in the Study of 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol (CAS: 2229157-35-9)

1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol (CAS: 2229157-35-9) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as an intermediate in the development of novel pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's unique chemical structure, featuring both ethoxy and methoxy substituents on the phenyl ring, contributes to its diverse reactivity and potential as a building block for more complex molecules. Recent synthetic approaches have optimized the yield and purity of 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol, making it more accessible for further pharmacological studies. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry, ensuring its accurate identification in research settings.

In terms of biological activity, preliminary studies suggest that 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol exhibits promising anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of developing new treatments for chronic inflammatory diseases and oxidative stress-related conditions. Mechanistic studies have indicated that the compound may modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are critical in inflammation and cellular defense mechanisms.

Furthermore, the compound's potential as a precursor for the synthesis of more potent derivatives has been explored. Recent research has demonstrated that structural modifications of 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol can enhance its bioactivity and selectivity, paving the way for the development of next-generation therapeutics. For instance, derivatives of this compound have shown improved pharmacokinetic profiles and reduced toxicity in preclinical models, highlighting their translational potential.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic efficacy. Future research directions may include in-depth in vivo studies to validate its pharmacological effects and further structural optimization to improve its drug-like properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol in drug discovery.

In conclusion, 1-(3-ethoxy-4-methoxyphenyl)ethane-1,2-diol (CAS: 2229157-35-9) represents a promising candidate in the field of medicinal chemistry, with its versatile chemical structure and potential therapeutic applications. Continued research and development efforts are expected to further elucidate its biological roles and expand its utility in the design of novel pharmaceuticals.